(E)-2-Chloro-3-(dichloromethyl)-4-oxobutenoic acid
(E)-2-Chloro-3-(dichloromethyl)-4-oxobutenoic acid
Brand Name:
Vulcanchem
CAS No.:
115340-67-5
VCID:
VC0108960
InChI:
InChI=1S/C5H3Cl3O3/c6-3(5(10)11)2(1-9)4(7)8/h1,4H,(H,10,11)/b3-2+
SMILES:
C(=O)C(=C(C(=O)O)Cl)C(Cl)Cl
Molecular Formula:
C5H3Cl3O3
Molecular Weight:
217.43 g/mol
(E)-2-Chloro-3-(dichloromethyl)-4-oxobutenoic acid
CAS No.: 115340-67-5
Reference Standards
VCID: VC0108960
Molecular Formula: C5H3Cl3O3
Molecular Weight: 217.43 g/mol
| CAS No. | 115340-67-5 |
|---|---|
| Product Name | (E)-2-Chloro-3-(dichloromethyl)-4-oxobutenoic acid |
| Molecular Formula | C5H3Cl3O3 |
| Molecular Weight | 217.43 g/mol |
| IUPAC Name | (E)-2,4,4-trichloro-3-formylbut-2-enoic acid |
| Standard InChI | InChI=1S/C5H3Cl3O3/c6-3(5(10)11)2(1-9)4(7)8/h1,4H,(H,10,11)/b3-2+ |
| Standard InChIKey | BYYQBAWEAGLGPF-NSCUHMNNSA-N |
| Isomeric SMILES | C(=O)/C(=C(/C(=O)O)\Cl)/C(Cl)Cl |
| SMILES | C(=O)C(=C(C(=O)O)Cl)C(Cl)Cl |
| Canonical SMILES | C(=O)C(=C(C(=O)O)Cl)C(Cl)Cl |
| Solubility | In water, 2,265 mg/L at 25 °C (est) |
| Synonyms | E-2-Chloro-3-(dichloromethyl)-4-oxobutenoic Acid; (E)-2-Chloro-3-(dichloromethyl)-4-oxo-2-butenoic Acid; (E)-2-Chloro-3-(dichloromethyl)-4-oxobutenoic Acid; (E)-2,4,4-Trichloro-3-formyl-2-butenoic Acid; (2E)-2,4,4-Trichloro-3-formyl-2-butenoic Acid; |
| Vapor Pressure | 2.25X10-4 at 25 °C (est) |
| PubChem Compound | 3034383 |
| Last Modified | Nov 11 2021 |
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